Cas no 59549-58-5 ([4,4'-Bipyrimidine]-2,2',6,6'(1H,1'H,3H,3'H)-tetrone)

[4,4'-Bipyrimidine]-2,2',6,6'(1H,1'H,3H,3'H)-tetrone structure
59549-58-5 structure
Product Name:[4,4'-Bipyrimidine]-2,2',6,6'(1H,1'H,3H,3'H)-tetrone
CAS No:59549-58-5
MF:C8H6N4O4
MW:222.15764093399
CID:338312
PubChem ID:12239954
Update Time:2025-04-19

[4,4'-Bipyrimidine]-2,2',6,6'(1H,1'H,3H,3'H)-tetrone Chemical and Physical Properties

Names and Identifiers

    • [4,4'-Bipyrimidine]-2,2',6,6'(1H,1'H,3H,3'H)-tetrone
    • 6-(2,4-dioxo-1H-pyrimidin-6-yl)-1H-pyrimidine-2,4-dione
    • 2,2',6,6'-tetrahydroxy-4,4'-bipyrimidine
    • DTXSID80481954
    • CTK1E7146
    • 59549-58-5
    • [4,4'-Bipyrimidine]-2,2',6,6'(1H,1'H,3H,3'H)-tetraone
    • Inchi: 1S/C8H6N4O4/c13-5-1-3(9-7(15)11-5)4-2-6(14)12-8(16)10-4/h1-2H,(H2,9,11,13,15)(H2,10,12,14,16)
    • InChI Key: NRDMNEJUECDASM-UHFFFAOYSA-N
    • SMILES: O=C1NC(C=C(C2=CC(NC(N2)=O)=O)N1)=O

Computed Properties

  • Exact Mass: 222.03898
  • Monoisotopic Mass: 222.03890469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 116.4
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